Cas no 7470-39-5 (5-Chrysenol,6-(2-phenyldiazenyl)-)

5-Chrysenol,6-(2-phenyldiazenyl)- structure
7470-39-5 structure
Product Name:5-Chrysenol,6-(2-phenyldiazenyl)-
CAS No:7470-39-5
MF:C24H16N2O
MW:348.396645545959
CID:576314
PubChem ID:345279
Update Time:2025-04-19

5-Chrysenol,6-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Chrysenol,6-(2-phenyldiazenyl)-
    • DTXSID80421037
    • NSC-402787
    • 7470-39-5
    • NSC402787
    • NCI60_003786
    • CHEMBL2006858
    • (6Z)-6-(2-Phenylhydrazinylidene)chrysen-5(6H)-one
    • Inchi: 1S/C24H16N2O/c27-24-22-18-11-5-4-8-16(18)14-15-20(22)19-12-6-7-13-21(19)23(24)26-25-17-9-2-1-3-10-17/h1-15,27H/b26-25+
    • InChI Key: FPYVIHBFSAEKPV-OCEACIFDSA-N
    • SMILES: OC1C(=C2C=CC=CC2=C2C=CC3C=CC=CC=3C2=1)/N=N/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 348.12638
  • Monoisotopic Mass: 348.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 45Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 592.9°C at 760 mmHg
  • Flash Point: 312.4°C
  • Refractive Index: 1.683
  • PSA: 41.46
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